Cas no 2172179-06-3 (2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid)

2-Chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid is a specialized organic compound featuring a chloro-substituted propanoic acid backbone linked to a 5-ethylfuran-2-ylmethylthio moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the development of heterocyclic compounds and functionalized derivatives. The presence of both electrophilic (chloro) and nucleophilic (thioether) sites enhances its versatility in coupling reactions and further functionalization. Its furan ring contributes to potential applications in agrochemical and pharmaceutical research, where such scaffolds are often explored for bioactive properties. The compound’s well-defined structure ensures consistent performance in synthetic pathways, supporting precise modifications for targeted molecular designs.
2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid structure
2172179-06-3 structure
Product Name:2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid
CAS No:2172179-06-3
MF:C10H13ClO3S
MW:248.726421117783
CID:6493482
PubChem ID:165861132
Update Time:2025-05-19

2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid
    • 2172179-06-3
    • 2-chloro-3-{[(5-ethylfuran-2-yl)methyl]sulfanyl}propanoic acid
    • EN300-1290317
    • Inchi: 1S/C10H13ClO3S/c1-2-7-3-4-8(14-7)5-15-6-9(11)10(12)13/h3-4,9H,2,5-6H2,1H3,(H,12,13)
    • InChI Key: LOTWOSWHGYWDHG-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)O)CSCC1=CC=C(CC)O1

Computed Properties

  • Exact Mass: 248.0273931g/mol
  • Monoisotopic Mass: 248.0273931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 75.7Ų

2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid Pricemore >>

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Additional information on 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid

Recent Advances in the Study of 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid (CAS: 2172179-06-3)

The compound 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid (CAS: 2172179-06-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid, which serves as a key intermediate in the preparation of various biologically active molecules. The compound's furan and thioether functionalities contribute to its reactivity, enabling its use in diverse chemical transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of novel anti-inflammatory agents, showcasing its potential in addressing unmet medical needs.

In terms of biological activity, preliminary in vitro studies have revealed that 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid exhibits moderate inhibitory effects against certain enzymatic targets involved in inflammatory pathways. Researchers have particularly noted its interaction with cyclooxygenase-2 (COX-2), suggesting possible applications in the development of next-generation non-steroidal anti-inflammatory drugs (NSAIDs). However, further optimization of the compound's pharmacokinetic properties is required to enhance its therapeutic potential.

The structural analysis of 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid has been facilitated by advanced spectroscopic techniques, including NMR and mass spectrometry. X-ray crystallography studies have provided valuable insights into its molecular conformation, which may inform future structure-activity relationship (SAR) studies. These structural insights are particularly relevant for medicinal chemists working on the design of novel drug candidates.

From a safety perspective, recent toxicological evaluations have indicated that 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid shows acceptable safety profiles in preliminary animal studies, with no significant adverse effects observed at therapeutic doses. However, comprehensive preclinical assessments are still ongoing to fully characterize its safety and toxicity parameters.

Looking forward, researchers are exploring the potential of 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid as a scaffold for the development of targeted therapies. Its unique chemical structure offers opportunities for modification to enhance selectivity and potency against specific biological targets. The compound's progress through the drug discovery pipeline will be closely monitored by the pharmaceutical research community.

In conclusion, 2-chloro-3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid (CAS: 2172179-06-3) represents a promising chemical entity with diverse applications in medicinal chemistry. While current research has established its potential as a therapeutic agent and synthetic intermediate, further studies are needed to fully realize its clinical potential. The continued investigation of this compound may yield valuable contributions to the development of novel pharmaceutical agents.

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